Cas no 1820575-63-0 ((2R,3R)-ethyl 2-methylpiperidine-3-carboxylate)

• Product Name: (2R,3R)-ethyl 2-methylpiperidine-3-carboxylate
• CAS No: 1820575-63-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5162416
• Update Time: 2025-08-05

(2R,3R)-ethyl 2-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-ethyl 2-methylpiperidine-3-carboxylate

• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8-5-4-6-10-7(8)2/h7-8,10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： QRSUHEMVICBCFP-HTQZYQBOSA-N
• SMILES： N1CCC[C@@H](C(OCC)=O)[C@H]1C

Additional information on (2R,3R)-ethyl 2-methylpiperidine-3-carboxylate

Ethyl (2R,3R)-2-Methylpiperidine-3-Carboxylate: A Comprehensive Overview

Ethyl (2R,3R)-2-methylpiperidine-3-carboxylate, with the CAS number 1820575-63-0, is a significant compound in the field of organic chemistry. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The specific stereochemistry of this compound, designated as (2R,3R), plays a crucial role in its chemical properties and applications. Piperidine derivatives are widely studied due to their versatility in various chemical reactions and their potential in pharmaceutical and agrochemical industries.

The structure of ethyl (2R,3R)-2-methylpiperidine-3-carboxylate consists of a piperidine ring with a methyl group at the 2-position and a carboxylic acid ester group at the 3-position. The stereochemistry at both the 2nd and 3rd positions is R, which influences the compound's physical properties such as solubility and melting point. This specific configuration is often sought after in asymmetric synthesis due to its ability to induce high enantioselectivity in reactions.

Recent studies have highlighted the importance of ethyl (2R,3R)-2-methylpiperidine-3-carboxylate in asymmetric catalysis. Researchers have utilized this compound as a chiral ligand in various transition-metal-catalyzed reactions. For instance, it has been employed in the enantioselective synthesis of complex molecules, including pharmaceutical agents and natural product analogs. The ability of this compound to stabilize specific transition states has made it a valuable tool in modern organic synthesis.

In addition to its role in catalysis, ethyl (2R,3R)-2-methylpiperidine-3-carboxylate has been explored for its potential in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed materials with unique mechanical and thermal properties. These materials find applications in advanced composites and high-performance polymers used in aerospace and automotive industries.

The synthesis of ethyl (2R,3R)-2-methylpiperidine-3-carboxylate involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of chiral auxiliaries or enzymatic methods to achieve the desired configuration. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess using environmentally friendly conditions.

From an environmental standpoint, ethyl (2R,3R)-2-methylpiperidine-3-carboxylate has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, this compound can be broken down by microbial communities without releasing harmful byproducts. This makes it a promising candidate for sustainable chemical processes.

In conclusion, ethyl (2R,3R)-2-methylpiperidine-3-carboxylate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in asymmetric synthesis, catalysis, and material science. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in advancing modern chemistry.